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Compound of Interest

Compound Name: Saredutant

Cat. No.: B1681467 Get Quote

Essential Safety and Handling Guide for
Saredutant
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Saredutant. The following procedures are designed to ensure the safety of laboratory

personnel and to provide a clear operational plan for the use of this compound.

Hazard Identification and Safety Summary
Saredutant is a neurokinin-2 (NK2) receptor antagonist that was investigated for its

antidepressant and anxiolytic properties.[1][2][3] While a comprehensive Safety Data Sheet

(SDS) is not publicly available, existing data indicates potential health risks upon prolonged or

repeated exposure.

GHS Classification:

Warning: H373 - May cause damage to organs through prolonged or repeated exposure.[4]

Primary Health Hazards:

Based on the GHS classification, Saredutant is considered a specific target organ toxicant

on repeated exposure.[4]
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As a neurokinin-2 antagonist, it is designed to be biologically active and may have off-target

effects.

It may increase the central nervous system (CNS) depressant activities of other substances.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Saredutant is provided below.

Property Value Source

Molecular Formula C31H35Cl2N3O2 PubChem

Molecular Weight 552.5 g/mol PubChem

Appearance Solid (assumed) MedChemExpress

Purity 98.09% MedChemExpress

Personal Protective Equipment (PPE)
Due to the potential for organ damage upon repeated exposure, stringent adherence to PPE

protocols is mandatory.

PPE Category Specification Rationale

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin absorption.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

or dust.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended for

handling powders or creating

solutions.

To minimize inhalation of dust

or aerosols.
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Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

personnel safety.

Handling:

Engineering Controls: Handle Saredutant in a well-ventilated laboratory. For operations that

may generate dust or aerosols (e.g., weighing, preparing solutions), use a chemical fume

hood.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where Saredutant is handled. Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Long-term storage: -80°C (stable for up to 2 years).

Short-term storage: -20°C (stable for up to 1 year).

Experimental Protocols
Solution Preparation: Saredutant can be prepared in various solvents depending on the

experimental needs. Here is an example protocol for preparing a stock solution:

Solvent: Dimethyl sulfoxide (DMSO)

Procedure:

To prepare a 10 mM stock solution, add 1 mL of DMSO to the appropriate mass of

Saredutant.

Vortex or sonicate to ensure complete dissolution.

For in vivo studies, further dilutions in vehicles such as corn oil or a mixture of PEG300, Tween-

80, and saline may be necessary.
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Disposal Plan
Dispose of Saredutant and any contaminated materials in accordance with institutional and

local regulations for chemical waste.

Waste Characterization:

Due to its biological activity, Saredutant waste should be considered hazardous chemical

waste.

Disposal Procedure:

Segregation: Collect all Saredutant waste, including empty containers, contaminated PPE,

and unused solutions, in a designated and clearly labeled hazardous waste container.

Containerization: Use a leak-proof, sealable container for solid and liquid waste.

Labeling: Label the waste container with "Hazardous Waste," the name "Saredutant," and

any other information required by your institution's environmental health and safety (EHS)

office.

Collection: Arrange for pickup and disposal by a certified hazardous waste contractor

through your institution's EHS office.

Spill Cleanup:

Wear appropriate PPE.

For small spills of solid material, gently sweep up to avoid creating dust and place in the

hazardous waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in the

hazardous waste container.

Clean the spill area with a suitable solvent and then with soap and water.

Logical Relationships in Saredutant Handling
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The following diagram illustrates the key decision points and logical flow for safely handling

Saredutant from receipt to disposal.

Saredutant Handling and Safety Workflow

Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

Receive Saredutant

Store at appropriate temperature
(-20°C or -80°C)

Don Appropriate PPE

Weigh solid compound
(in fume hood)

Prepare Solution
(in fume hood)

Conduct Experiment

Collect Waste
(Solid & Liquid)

Spill Occurs

Label Hazardous Waste Container

Dispose via EHS

No

Follow Spill Cleanup Protocol

Yes
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Click to download full resolution via product page

Caption: Workflow for the safe handling of Saredutant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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